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Compound of Interest

Compound Name: (R)-DPN

Cat. No.: B1662369

(R)-DPN, chemically known as (R)-2,3-bis(4-Hydroxyphenyl)-propionitrile, is a selective
estrogen receptor 3 (ERB) agonist used in laboratory research. Proper disposal of (R)-DPN and
its associated waste is crucial to ensure personnel safety and environmental protection. This
guide provides detailed, step-by-step procedures for its safe handling and disposal.

Safety and Hazard Information

Based on the Safety Data Sheet (SDS) for the racemic mixture, Diarylpropionitrile (DPN), the
primary hazards are:

o Eye Irritation: Causes serious eye irritation.[1]
e Agquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1]

Personal protective equipment (PPE), including safety glasses with side shields, gloves, and a
lab coat, should be worn when handling (R)-DPN.

Quantitative Data Summary

The following table summarizes the key hazard and classification data for DPN, the racemic
mixture of (R)-DPN.
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Parameter Value Reference

. 2,3-bis(4-
Chemical Name o [1]
Hydroxyphenyl)propionitrile

CAS Number 1428-67-7 [1]
Hazard Statements H319, H410 [1]
Signal Word Warning

Eye Irritation (Category 2A),
o Acute Aquatic Toxicity
Hazard Classifications ) ) [1]
(Category 1), Chronic Aquatic

Toxicity (Category 1)

Storage Temperature -20°C

Experimental Protocols: Disposal Workflow

The proper disposal of (R)-DPN follows a structured workflow to ensure safety and compliance
with regulations.

Figure 1: Disposal workflow for (R)-DPN waste.

Step-by-Step Disposal Procedures

1. Waste Segregation:

¢ Solid Waste: Unused or expired (R)-DPN powder, as well as grossly contaminated items
such as weighing boats or paper, should be collected as solid hazardous waste.

o Contaminated Labware: Disposable items that have come into contact with (R)-DPN, such
as pipette tips, gloves, and wipes, should be collected in a designated container for solid
hazardous waste.

 Liquid Waste: Solutions containing (R)-DPN must be collected as liquid hazardous waste. Do
not dispose of (R)-DPN solutions down the drain due to its high aquatic toxicity.

2. Packaging:
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o All waste must be collected in compatible, leak-proof containers with secure screw-on caps.
e Solid and liquid waste must be collected in separate, clearly marked containers.

» Do not overfill containers; leave at least 10% headspace to allow for expansion.

3. Labeling:

o All waste containers must be labeled with a "Hazardous Waste" tag as soon as the first drop
of waste is added.

e The label must include:

o

The full chemical name: "(R)-2,3-bis(4-Hydroxyphenyl)-propionitrile".

[¢]

A clear indication of the hazards: "Eye Irritant" and "Aquatic Hazard".

[e]

The accumulation start date (the date the first waste was added).

[e]

The name and contact information of the principal investigator or laboratory.
4. Storage and Final Disposal:

o Store sealed and labeled waste containers in a designated and properly ventilated
hazardous waste accumulation area within the laboratory, away from general work areas.

o Follow your institution's procedures for arranging a pickup of the hazardous waste by the
Environmental Health & Safety (EHS) department or a licensed hazardous waste disposal
contractor. Do not attempt to dispose of this chemical waste in the regular trash.[2][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://openbooks.lib.msu.edu/orgchemlabmanual/chapter/handling-waste/
https://www.benchchem.com/product/b1662369?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nim.nih.gov]

3. Handling Waste — Cooperative Organic Chemistry Student Laboratory Manual
[openbooks.lib.msu.edu]

To cite this document: BenchChem. [Proper Disposal Procedures for (R)-DPN]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1662369#r-dpn-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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